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Compound of Interest

Compound Name: 4-Ethylpyridine-2-carbonyl chloride

CAS No.: 640296-11-3

Cat. No.: B13129076

Get Quote

Executive Summary & Compound Profile
4-Ethylpyridine-2-carbonyl chloride (also known as 4-ethylpicolinoyl chloride) is a critical

reactive intermediate used primarily in the synthesis of kinase inhibitors and GPCR ligands.

Due to the high electrophilicity of the acyl chloride moiety, it is inherently unstable in ambient

air, rapidly hydrolyzing back to 4-ethylpicolinic acid.

This guide provides a self-validating spectroscopic framework. Rather than relying on static

data, it teaches the researcher how to confirm the successful conversion of the acid precursor

to the chloride using differential spectroscopy.
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Property Detail

IUPAC Name 4-Ethylpyridine-2-carbonyl chloride

Molecular Formula C₈H₈ClNO

Molecular Weight 169.61 g/mol

Appearance
Yellowish to brown liquid (fuming) or low-melting

solid

Stability Moisture sensitive; store under Ar/N₂ at -20°C

Synthesis & Sampling Workflow (The Self-Validating
System)
To obtain reliable spectroscopic data, the compound must be synthesized in situ or handled

under strict exclusion of moisture. The following protocol ensures sample integrity.

Optimized Synthesis Protocol
Activation: Suspend 4-ethylpicolinic acid (1.0 eq) in anhydrous DCM.

Chlorination: Add oxalyl chloride (1.2 eq) and catalytic DMF (2 drops). Note: Thionyl chloride

(SOCl₂) is an alternative but requires thermal removal of SO₂.

Completion: Stir at room temperature until gas evolution ceases (approx. 2 hours).

Isolation: Remove solvent in vacuo under strictly anhydrous conditions.

Sampling: Dissolve residue immediately in CDCl₃ (dried over molecular sieves) for NMR.

Workflow Diagram

4-Ethylpicolinic Acid
(Precursor)

Reaction
(DCM, 0°C to RT)

Oxalyl Chloride
+ cat. DMF

Evaporation
(Inert Atmosphere)

- CO, CO₂, HCl 4-Ethylpyridine-2-carbonyl
chloride

QC Check:
IR (1775 cm⁻¹)

Validation
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Click to download full resolution via product page

Caption: Figure 1. Anhydrous synthesis and validation workflow to prevent hydrolysis artifacts.

Spectroscopic Data Analysis[1][2]
A. Infrared Spectroscopy (FT-IR)
IR is the most rapid method to confirm the acid-to-chloride conversion. The diagnostic shift of

the carbonyl stretch is definitive.

Functional Group
Precursor (Acid)
Frequency

Target (Acid

Chloride) Frequency
Interpretation

O-H Stretch
2500–3300 cm⁻¹

(Broad)
Absent

Disappearance

confirms loss of

carboxylic -OH.

C=O Stretch ~1700–1710 cm⁻¹
1770–1785 cm⁻¹

(Sharp)

The electron-

withdrawing Cl atom

shifts the carbonyl to a

higher wavenumber

(Fermi resonance

often observed).

C-Cl Stretch N/A ~650–800 cm⁻¹

Weak but

characteristic bands in

the fingerprint region.

Field Insight: If you observe a peak broadening around 3000 cm⁻¹ or the carbonyl peak shifting

back toward 1710 cm⁻¹, your sample has hydrolyzed.

B. Nuclear Magnetic Resonance (¹H NMR)
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Solvent: CDCl₃ (Anhydrous) The introduction of the highly electron-withdrawing -COCl group at

position 2 deshields the ring protons, particularly H3.

Position Proton
Chemical
Shift (δ
ppm)

Multiplicity
J-Coupling
(Hz)

Assignment
Logic

H3 Aromatic 8.15 – 8.25 Doublet (d) J ≈ 1.5–2.0

Beta to N, but

Alpha to -

COCl (Strong

Deshielding).

H6 Aromatic 8.60 – 8.70 Doublet (d) J ≈ 5.0

Alpha to N

(Typical

pyridine

downfield

shift).

H5 Aromatic 7.40 – 7.50 dd J ≈ 5.0, 1.5

Beta to N,

Meta to -

COCl.

-CH₂- Ethyl 2.75 – 2.85 Quartet (q) J ≈ 7.6
Benzylic-like

position.

-CH₃ Ethyl 1.30 – 1.35 Triplet (t) J ≈ 7.6
Terminal

methyl.

C. Mass Spectrometry (MS)
Method: EI (Electron Impact) or ESI (Electrospray in MeOH - Note: ESI in alcohol will show the

methyl ester mass due to solvolysis). For structural elucidation, EI is preferred to observe the

acylium ion.

Molecular Ion (M+): m/z 169 (100%) / 171 (33%) — Characteristic Chlorine Isotope Pattern

(3:1).

Base Peak: Often the acylium ion [M-Cl]⁺ or the ethylpyridine cation.
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Fragmentation Pathway

Molecular Ion [M]⁺
m/z 169/171

Acylium Ion [M-Cl]⁺
m/z 134

- Cl•

Ethylpyridyl Cation [M-COCl]⁺
m/z 106

- CO (28 Da)

Ring Fragmentation
[M-COCl-HCN]⁺

- HCN

Click to download full resolution via product page

Caption: Figure 2. Predicted EI-MS fragmentation pathway for 4-ethylpyridine-2-carbonyl
chloride.

Quality Control & Impurity Profiling
When analyzing the spectra, look for these specific impurity markers:

Hydrolysis (4-Ethylpicolinic acid):

NMR: H3 signal shifts upfield to ~8.0 ppm.

IR: Broad -OH stretch appears.

Reagent Residue (Oxalyl Chloride/Thionyl Chloride):
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NMR: Usually invisible in proton NMR, but check 13C if available.

Smell: Acrid, biting odor indicates excess reagent.

Solvolysis (if MeOH/EtOH used for MS):

MS: Observation of m/z 165 (Methyl ester) instead of 169 (Chloride).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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